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Compound of Interest

Compound Name: CAM833

Cat. No.: B10854971 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides immediate, essential safety

and logistical information for the handling of CAM833, a potent orthosteric inhibitor of the

BRCA2-RAD51 interaction. Adherence to these procedures is critical for laboratory safety and

experimental success.

Personal Protective Equipment (PPE)
When handling CAM833, appropriate personal protective equipment is the first line of defense

against potential exposure. The following table summarizes the required PPE.
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PPE Category Item Specifications

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.

Hand Protection
Chemical-resistant, impervious

gloves

Nitrile gloves are suitable.

Gloves must be inspected

before use and removed and

disposed of properly after

handling.

Body Protection Laboratory Coat
Should be worn to protect skin

and personal clothing.

Respiratory Protection
Not required under normal use

with adequate ventilation

If dusts are generated or

ventilation is inadequate, a

NIOSH-approved respirator

may be necessary.

Safe Handling and Storage
Proper handling and storage procedures are crucial to maintain the integrity of CAM833 and

ensure a safe laboratory environment.

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of dust or solution aerosols.

Use only in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.
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Keep in a cool, dry, and well-ventilated place.

Recommended storage temperatures:

Stock solution: -20°C for up to 1 month or -80°C for up to 6 months.[1]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following protocols must be followed to

mitigate risks and ensure environmental safety.

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use absorbent material to contain the spill.

Collect: Carefully collect the absorbed material and any contaminated soil into a sealed

container for disposal.

Clean: Decontaminate the area with a suitable cleaning agent.

Report: Report the spill to the laboratory supervisor.

Disposal:

Dispose of waste CAM833 and contaminated materials in accordance with local, state, and

federal regulations.

Do not allow the material to enter drains or waterways.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Experimental Protocols
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While specific experimental designs will vary, the following provides a general methodology for

preparing a CAM833 stock solution, a common procedure in many research applications.

Preparation of a 10 mM Stock Solution in DMSO:

Materials: CAM833 solid, Dimethyl sulfoxide (DMSO), appropriate volumetric flask, and a

calibrated balance.

Calculation: Determine the required mass of CAM833 based on its molecular weight and the

desired volume and concentration of the stock solution.

Weighing: Accurately weigh the calculated amount of CAM833 solid in a fume hood.

Dissolving: Add the weighed CAM833 to the volumetric flask. Add a portion of the DMSO

and swirl to dissolve the solid completely.

Dilution: Once dissolved, add DMSO to the final desired volume.

Storage: Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-

thaw cycles and store at -20°C or -80°C.

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling and responding to incidents

involving CAM833.

Preparation Experimentation Post-Experiment

Don PPE Prepare Workspace in Fume Hood Weigh CAM833 Prepare Solution Conduct Experiment Record Data Decontaminate Workspace Dispose of Waste Remove PPE Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of CAM833 from preparation to disposal.
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Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect Waste

Clean and Decontaminate Area

Dispose of Waste Properly

Report Incident

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a CAM833 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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